Cas no 31699-38-4 (2,10-Dodecadiyne)

2,10-Dodecadiyne structure

2,10-Dodecadiyne structure

Product Name:2,10-Dodecadiyne

CAS No:31699-38-4

Molecular Formula:C₁₂H₁₈

Molecular Weight:162.27132

MDL:MFCD00041622

CID:88923

PubChem ID:141655

2,10-Dodecadiyne Properties

Names and Identifiers

- 2,10-Dodecadiyne
- dodeca-2,10-diyne
- 2,1,3-BENZOTHIADIAZOLE-5-SULPHONYL CHLORIDE
- CS-0450943
- Q27117281
- MFCD00041622
- DTXSID70185590
- 31699-38-4
- AKOS006229843
- Dodeca-2,10-diin
- CHEBI:37822
- FT-0609014
- DB-239397
- DTXCID10108081
- +Expand
- MDL： MFCD00041622
- InChIKey： CNMHMGNWEVHOCK-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H18/c1-3-5-7-9-11-12-10-8-6-4-2/h7-12H2,1-2H3
- SMILES： CC#CCCCCCCC#CC

Computed Properties

Exact Mass: 162.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 5
Monoisotopic Mass: 162.140851
Heavy Atom Count: 12
Complexity: 183
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.37360
PSA: 0.00000
Refractive Index: 1.4700
Boiling Point: 103-104°C 8mm
Melting Point: No data available
Vapor Pressure: 0.1±0.2 mmHg at 25°C
Flash Point: 103-104°C/8mm
Color/Form: Colorless to yellow liquid
Solubility: Insoluble in water
Density: 0.8±0.1 g/cm3

2,10-Dodecadiyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB179570-5 g	2,10-Dodecadiyne, 97%; .	31699-38-4	97%	5 g	€58.00	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L12822-5g	2,10-Dodecadiyne, 97%	31699-38-4	97%	5g	￥337.00	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521610-5g	Dodeca-2,10-diyne	31699-38-4	98%	5g	￥679.00	2024-08-02

2,10-Dodecadiyne Related Literature

1. Hybrid luminescent porous silicon for efficient drug loading and release†

A. Ghafarinazari,M. Scarpa,G. Zoccatelli,M. Comes Franchini,E. Locatelli,N. Daldosso RSC Adv., 2017,7, 6724-6734
2. Viscosity of aqueous DNA solutions determined using dynamic light scattering

Emma L. Gilroy,Matthew R. Hicks,David J. Smith,Alison Rodger Analyst, 2011,136, 4159-4163
3. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
4. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
5. Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose

Véronique Jollet,Flora Chambon,Franck Rataboul,Amandine Cabiac,Catherine Pinel,Emmanuelle Guillon,Nadine Essayem Green Chem., 2009,11, 2052-2060
6. Dynamic structure of unentangled polymer chains in the vicinity of non-attractive nanoparticles†

Ying Li,Martin Kröger Soft Matter, 2014,10, 1723-1737
7. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720
8. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
9. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
10. The determination of thiourea by oxidation with selenious acid

Analyst, 1940,65, 286-288

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